Cas no 331986-39-1 (N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide
• CAS No: 331986-39-1
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5474922
• Update Time: 2025-10-31

N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide
• Ethanediamide, N1-[2-(1-cyclohexen-1-yl)ethyl]-N2-(4-ethylphenyl)-

• Inchi： 1S/C18H24N2O2/c1-2-14-8-10-16(11-9-14)20-18(22)17(21)19-13-12-15-6-4-3-5-7-15/h6,8-11H,2-5,7,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key： CGTCERRDLUOSNN-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NC1=CC=C(CC)C=C1)=O

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide

Research Brief on N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide (CAS: 331986-39-1)

N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide (CAS: 331986-39-1) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique cyclohexenyl and ethylphenyl moieties linked by an ethanediamide bridge, has been investigated for its role in modulating specific biological pathways. Recent studies have explored its pharmacological properties, including its binding affinity, selectivity, and mechanism of action, making it a promising candidate for further drug development.

The synthesis and structural characterization of N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide have been detailed in several recent publications. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have confirmed its molecular structure, while X-ray crystallography has provided insights into its three-dimensional conformation. These studies highlight the compound's stability and potential for further chemical modifications to enhance its bioactivity.

In vitro and in vivo studies have demonstrated that N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide exhibits significant activity against specific molecular targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may interact with cellular receptors implicated in metabolic disorders, opening new avenues for therapeutic intervention.

Recent research has also focused on the pharmacokinetic properties of N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and minimal toxicity in animal models. These findings support its further development as a lead compound in drug discovery programs.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide (CAS: 331986-39-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research will be essential to fully elucidate its therapeutic potential and address existing challenges in its development.